Cas no 139726-30-0 (Isodunnianol)

• Product name: Isodunnianol
• CAS No: 139726-30-0
• MF: C₂₇H₂₆O₃
• MW: 398.493547916412
• CID: 837455
• PubChem ID: 15714606

Isodunnianol Chemical and Physical Properties

Names and Identifiers

• Isodunnianol
• 5,5\'-Diallyl-3-(4-allylphenoxy)-2,2\'-biphenyldiol
• 5,5'-Diallyl-3-(4-allylphenoxy)-2,2'-biphenyldiol
• 12-hydroxy-drim-8-en-11-oic acid-lactone
• 12-Hydroxy-drim-8-en-11-saeure-lacton
• Isodrimenin
• Isodrimenine
• isoduinnianol
• MEGPFBRAROUGQD-NHYWBVRUSA
• [ "" ]
• HY-N3486
• 5,5'-Diallyl-3-(4-allylphenoxy)-[1,1'-biphenyl]-2,2'-diol
• [1,1'-Biphenyl]-2,2'-diol, 5,5'-di-2-propenyl-3-[4-(2-propenyl)phenoxy]- (9CI); 5,5'-Di-2-propen-1-yl-3-[4-(2-propen-1-yl)phenoxy][1,1'-biphenyl]-2,2'-diol
• CS-0024364
• FS-10334
• 2-(2-hydroxy-5-prop-2-enylphenyl)-4-prop-2-enyl-6-(4-prop-2-enylphenoxy)phenol
• 139726-30-0
• AKOS032948169
• Isodunnial
• (1,1'-Biphenyl)-2,2'-diol, 5,5'-di-2-propen-1-yl-3-(4-(2-propen-1-yl)phenoxy)-
• DA-64534

• Inchi： InChI=1S/C27H26O3/c1-4-7-19-10-13-22(14-11-19)30-26-18-21(9-6-3)17-24(27(26)29)23-16-20(8-5-2)12-15-25(23)28/h4-6,10-18,28-29H,1-3,7-9H2
• InChI Key： HFHHTRIAKONNBG-UHFFFAOYSA-N
• SMILES： C=CCC1=CC=C(C=C1)OC2=CC(=CC(=C2O)C3=C(C=CC(=C3)CC=C)O)CC=C

Computed Properties

• Exact Mass: 398.18800
• Monoisotopic Mass: 398.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 511.2±50.0 °C at 760 mmHg
• Flash Point: 263.0±30.1 °C
• PSA: 49.69000
• LogP: 6.74260
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Isodunnianol Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Isodunnianol

Isodunnianol (CAS No. 139726-30-0): A Comprehensive Overview in Modern Chemical and Biomedical Research

Isodunnianol, a naturally occurring compound identified by its unique chemical signature under the CAS registry number 139726-30-0, has garnered significant attention in the field of chemical and biomedical research. This compound, belonging to the flavonoid family, exhibits a complex molecular structure that has intrigued researchers for its potential therapeutic applications. The systematic name Isodunnianol underscores its structural uniqueness, which distinguishes it from other flavonoids and positions it as a subject of intense study.

The chemical composition of Isodunnianol is characterized by a hydroxylated phenolic ring system, which is a hallmark of flavonoids known for their antioxidant properties. Recent advancements in spectroscopic techniques have allowed for a more detailed elucidation of its molecular framework, revealing specific functional groups that contribute to its biological activity. This detailed structural understanding has paved the way for innovative synthetic methodologies aimed at optimizing its pharmacological profile.

In the realm of biomedical research, Isodunnianol has been studied for its potential role in modulating various cellular pathways. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings are particularly relevant in the context of chronic diseases where inflammation plays a pivotal role. The ability of Isodunnianol to interact with biological targets at the molecular level makes it a promising candidate for drug development.

The therapeutic potential of Isodunnianol has also been explored in the context of neuroprotective agents. Research indicates that it may help in mitigating neurodegenerative processes by protecting against oxidative damage and reducing inflammation in neural tissues. These properties are especially pertinent given the rising prevalence of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier further enhances its appeal as a potential therapeutic agent.

Moreover, Isodunnianol has shown promise in anticancer research. Studies have demonstrated its ability to induce apoptosis in cancer cells while sparing healthy cells, suggesting a high degree of selectivity. This selective toxicity is attributed to its interaction with specific molecular targets within cancer cells, disrupting critical signaling pathways that drive tumor growth. The development of targeted therapies is a cornerstone of modern oncology, and Isodunnianol represents a novel approach in this direction.

The synthesis of Isodunnianol has been refined through advanced chemical techniques, enabling researchers to produce it in sufficient quantities for both laboratory and clinical studies. Techniques such as semi-synthesis and total synthesis have been employed to modify its structure, enhancing its bioavailability and efficacy. These synthetic advancements are crucial for translating laboratory findings into viable therapeutic options.

Recent clinical trials have begun to explore the safety and efficacy of Isodunnianol in human subjects. Early results are encouraging, showing that it can be tolerated at therapeutic doses without significant side effects. This aligns with the growing demand for natural compounds that offer therapeutic benefits with minimal adverse effects. The biocompatibility of Isodunnianol makes it an attractive option for integrative medicine approaches.

The future direction of Isodunnianol research is multifaceted, encompassing both basic science investigations and translational studies aimed at clinical application. Ongoing research aims to uncover additional mechanisms through which this compound exerts its biological effects, as well as to identify new therapeutic indications. Collaborative efforts between chemists, biologists, and clinicians will be essential in realizing the full potential of Isodunnianol.

In conclusion, Isodunnianol (CAS No. 139726-30-0) stands out as a promising compound with significant implications for modern medicine. Its unique chemical structure, coupled with its demonstrated biological activities, positions it as a valuable asset in the quest for novel therapeutics. As research continues to unfold, Isodunnianol is poised to make substantial contributions to various fields within chemical and biomedical science.